Cas no 851802-23-8 (1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851802-23-8
• MF: C₁₉H₁₉N₃O₅S
• MW: 401.43626332283
• CID: 6435838
• PubChem ID: 5167115
• Update Time: 2025-05-25

1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• 1-(2,4-dimethoxybenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• 851802-23-8
• (2,4-dimethoxyphenyl)(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• SR-01000127524
• F0630-0758
• (2,4-dimethoxyphenyl)-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• SR-01000127524-1
• AKOS024588874
• Methanone, [4,5-dihydro-2-[[(4-nitrophenyl)methyl]thio]-1H-imidazol-1-yl](2,4-dimethoxyphenyl)-

• Inchi： 1S/C19H19N3O5S/c1-26-15-7-8-16(17(11-15)27-2)18(23)21-10-9-20-19(21)28-12-13-3-5-14(6-4-13)22(24)25/h3-8,11H,9-10,12H2,1-2H3
• InChI Key： DUUPHJRLBFUETK-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C([N+]([O-])=O)C=C2)=NCC1)(C1=CC=C(OC)C=C1OC)=O

Computed Properties

• Exact Mass: 401.10454189g/mol
• Monoisotopic Mass: 401.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 598.6±60.0 °C(Predicted)
• pka: 1.20±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Introduction to 1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851802-23-8) in Modern Chemical and Pharmaceutical Research

The compound 1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, identified by its CAS number 851802-23-8, represents a fascinating molecule in the realm of chemical and pharmaceutical innovation. This heterocyclic compound, featuring a benzoyl group at the 1-position and a sulfanyl-substituted phenyl group at the 2-position, embedded within a dihydroimidazole core, has garnered significant attention due to its structural complexity and potential biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of imidazole derivatives in drug discovery. The dihydroimidazole scaffold, in particular, has been explored for its role as a pharmacophore in various therapeutic areas. The presence of electron-withdrawing groups such as the nitro group in the phenyl ring and the benzoyl moiety contributes to the compound's overall reactivity and interaction with biological targets. This structural arrangement not only enhances solubility but also modulates electronic properties, making it an attractive candidate for further investigation.

In the context of contemporary research, 1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has been studied for its potential applications in addressing neurological disorders. The combination of dimethoxybenzoyl and nitrophenylmethylsulfanyl groups suggests a dual-mode of action, possibly targeting both enzymatic and receptor-based pathways. Preliminary computational studies have indicated that this compound exhibits favorable binding affinities with certain protein kinases, which are pivotal in regulating neural signaling pathways.

Moreover, the sulfanyl group at the 2-position introduces a unique chemical handle that can be exploited for further derivatization. This feature allows chemists to modify the compound's properties while retaining its core pharmacological activity. Such flexibility is crucial in optimizing drug candidates for clinical efficacy and minimizing side effects. The synthesis of this compound involves multi-step organic transformations, including condensation reactions and sulfide coupling processes, which highlight the synthetic prowess required to develop such intricate molecules.

From a biochemical perspective, the benzoyl group is known to influence metabolic stability and bioavailability. In contrast, the nitrophenyl moiety can enhance lipophilicity while potentially serving as a hydrogen bond acceptor in protein interactions. These attributes make 1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole a promising candidate for further pharmacokinetic studies. Understanding how these structural elements contribute to the molecule's behavior in vivo is essential for translating preclinical findings into therapeutic applications.

The dihydroimidazole core itself has been implicated in various biological processes due to its ability to mimic natural imidazole residues found in enzymes and receptors. This structural motif is particularly relevant in developing inhibitors or modulators that can interact with target proteins with high specificity. The nitro group's presence further enhances this potential by introducing electronic effects that can fine-tune binding interactions. Such features are critical for designing molecules that can selectively inhibit pathogenic pathways without affecting normal physiological functions.

In recent years, there has been a surge in interest regarding imidazole derivatives as antiviral and anticancer agents. The structural framework of 1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole aligns well with this trend. Studies have shown that similar compounds exhibit inhibitory effects on viral proteases and kinases by occupying active sites or allosteric pockets on these enzymes. The sulfanyl group's ability to form hydrogen bonds with polar residues in proteins adds another layer of interaction that could enhance binding affinity.

Additionally, the compound's potential role as an antioxidant cannot be overlooked. The presence of both electron-withdrawing and donating groups suggests that it may scavenge reactive oxygen species (ROS) or modulate redox signaling pathways. This property is particularly relevant given the increasing evidence linking oxidative stress to various diseases, including neurodegenerative disorders and chronic inflammation. By targeting these pathways, 1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole could offer therapeutic benefits beyond its primary intended use.

The synthesis of this compound also underscores advancements in green chemistry principles. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. The multi-step process required to produce 1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole incorporates catalytic steps that reduce reliance on hazardous reagents while maintaining high yields. Such approaches are increasingly adopted in industrial-scale production to align with environmental regulations and corporate social responsibility goals.

In conclusion, 1-(2,4-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851802-23-8) stands as a testament to the ingenuity of modern chemical research. Its complex structure offers numerous opportunities for therapeutic intervention across multiple disease areas. As research continues to uncover new applications for this compound and its derivatives, 851802-23-8 will undoubtedly play a significant role in shaping future pharmaceutical landscapes.